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L-Thyroxine-13C6 is synthesized with six carbon-13 atoms in the inner ring structure. Key properties and

preparation guidelines are summarized below.

Property Specification

Molecular Formula C₉¹³C₆H₁₁I₄NO₄ [1]

CAS Number 720710-30-5 [1]

Purity ≥ 99% [2]

Common Solution 100 µg/mL in methanol with 0.1N NH₃ [3]

Recommended Storage -20°C; in solvent: -80°C for long-term (6 months) [3] [1]

For use as an IS, the certified solution can be diluted with a methanol/water mixture to a working

concentration, typically around 100 ng/mL [4]. Aliquoting and storing the stock and working solutions at

low temperatures is critical for stability.

Application 1: Quantitative Analysis of Thyroid
Hormones in Serum
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This protocol is adapted from a method developed for the simultaneous analysis of five thyroid hormones in

serum samples using solid-phase extraction (SPE) and LC-MS/MS [4].

Materials and Reagents

Calibrators: T4, T3, rT3, 3,3'-T2, and 3,5-T2.

Internal Standard: L-Thyroxine-13C6 working solution.
Protection Solution: Contains antioxidants like ascorbic acid and dithiothreitol to prevent hormone

degradation.
SPE Cartridges: Polymer-based, 3 mL volume, 60 mg sorbent.

Mobile Phases: Methanol and water, typically with modifiers like formic acid.

Step-by-Step Protocol

Sample Preparation: Add a known amount of the L-Thyroxine-13C6 working solution (e.g., 0.5 mL

of 100 ng/mL) to a measured volume of serum (e.g., 0.5-1.0 mL) [4].
Protein Precipitation: Add a protection solution and a precipitating solvent like methanol. Vortex and

centrifuge to pellet proteins.
Solid-Phase Extraction:

Condition the SPE cartridge with methanol and water.
Load the supernatant onto the cartridge.

Wash with a water-methanol mixture.
Elute the target analytes and IS with a stronger solvent like pure methanol.

LC-MS/MS Analysis:
Chromatography: Use a C18 column with a gradient elution of methanol/water.

Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode with Multiple
Reaction Monitoring (MRM).

The following diagram illustrates the complete workflow for serum sample analysis:
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Performance Characteristics

The table below summarizes the validated method performance for spiked bovine serum [4].
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Performance Metric Result

Calibration Range 1.0 to 500 ng/mL

Mean Method Recovery 81.3 - 111.9 %

Precision (RSD) 1.2 - 9.6 %

On-column LOD 1.5 - 7.0 pg

Application 2: Comprehensive Analysis of THs and
Metabolites in Cell Cultures

This protocol is based on a validated method for extracting and quantifying a broad suite of thyronines (TN),

thyronamines (TAM), and thyroacetic acids (TAc) from cell lysates [2].

Materials and Reagents

Internal Standards: A mixture of stable isotope-labeled IS, including L-Thyroxine-13C6, 13C6-T3,
13C6-rT3, and 13C6-3,3'-T2, and deuterated standards for TAM and TAc [2].

Extraction Solvents: t-butyl methyl ether and 2-propanol.
Cell Lysis Buffer: Typically contains sucrose and EDTA.

Step-by-Step Protocol

Incubation and Harvest: Incubate cells with the hormone/metabolite of interest. Harvest cells and
lyse them in an appropriate buffer.

Liquid-Liquid Extraction:
Add the internal standard mix to the cell lysate.

Perform extraction with an organic solvent like t-butyl methyl ether/2-propanol.
Vortex, centrifuge, and transfer the organic layer.

Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of
nitrogen. Reconstitute the dry residue in a mobile phase-compatible solvent.

LC-MS/MS Analysis:
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The LC-MS/MS system is configured similarly to the serum method but with a gradient

optimized to separate the wider suite of metabolites.

The workflow for processing cellular samples is outlined below:
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Performance Characteristics

The table below shows the method's validation data for PCCL3 thyrocyte lysates [2].
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Performance Metric Result

Calibration Range 0.010 - 50 nM

Lower Limit of Quantification (LLOQ) 0.031 - 1 nM

Key Advantages of Using L-Thyroxine-13C6 as an
Internal Standard

Using a stable isotope-labeled internal standard like L-Thyroxine-13C6 is a cornerstone of reliable

bioanalysis. Its primary advantages include:

Compensation for Matrix Effects: It co-extracts with the native analytes, matching the suppression
or enhancement of ionization caused by the sample matrix in the mass spectrometer. This is the

single most important factor for achieving accurate quantification in complex biological samples [4].
Correction for Sample Preparation Losses: It accounts for variability and inefficiencies during

multi-step sample clean-up processes like protein precipitation, liquid-liquid extraction, and solid-
phase extraction [2].

High Specificity in MS Detection: The mass shift introduced by the 13C6-label allows the IS to be
distinguished from the native T4, enabling specific detection and avoiding interference [3] [2].

I hope these detailed application notes provide a solid foundation for your research. Should you require

further clarification on specific steps or need information tailored to a different matrix, please feel free to

ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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